Cas no 1528079-23-3 (3-Amino-1,8-dimethyl-1,2,3,4-tetrahydroquinolin-4-ol)

• Product Name: 3-Amino-1,8-dimethyl-1,2,3,4-tetrahydroquinolin-4-ol
• CAS No: 1528079-23-3
• MF: C₁₁H₁₆N₂O
• MW: 192.257542610168
• CID: 5696453
• PubChem ID: 83753144
• Update Time: 2025-06-08

3-Amino-1,8-dimethyl-1,2,3,4-tetrahydroquinolin-4-ol Chemical and Physical Properties

Names and Identifiers

• 3-Amino-1,8-dimethyl-1,2,3,4-tetrahydroquinolin-4-ol
• 1528079-23-3
• 3-Amino-1,8-dimethyl-1,2,3,4-tetrahydro-quinolin-4-ol
• 4-Quinolinol, 3-amino-1,2,3,4-tetrahydro-1,8-dimethyl-

• Inchi： 1S/C11H16N2O/c1-7-4-3-5-8-10(7)13(2)6-9(12)11(8)14/h3-5,9,11,14H,6,12H2,1-2H3
• InChI Key： VXDMQMUDOSCPPO-UHFFFAOYSA-N
• SMILES： OC1C2C=CC=C(C)C=2N(C)CC1N

Computed Properties

• Exact Mass: 192.126263138g/mol
• Monoisotopic Mass: 192.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 0
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 49.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Aminoquinolines and derivatives

Additional information on 3-Amino-1,8-dimethyl-1,2,3,4-tetrahydroquinolin-4-ol

Professional Introduction to 3-Amino-1,8-dimethyl-1,2,3,4-tetrahydroquinolin-4-ol (CAS No. 1528079-23-3)

3-Amino-1,8-dimethyl-1,2,3,4-tetrahydroquinolin-4-ol (CAS No. 1528079-23-3) is a structurally intriguing heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. Its molecular framework, characterized by a tetrahydroquinoline core substituted with amino and methyl groups, positions it as a promising candidate for further exploration in drug discovery and therapeutic development. This compound belongs to a class of molecules that have demonstrated potential biological activities, making it a subject of intense interest for researchers seeking novel pharmacophores.

The tetrahydroquinoline scaffold is a privileged structure in medicinal chemistry due to its presence in numerous bioactive natural products and synthetic drugs. The presence of the amino group at the 3-position and methyl groups at the 1- and 8-positions introduces unique electronic and steric properties to the molecule, which can be exploited to modulate its biological interactions. The ol group at the 4-position further contributes to the compound's reactivity and potential for further derivatization.

In recent years, there has been a surge in research focused on developing small-molecule inhibitors targeting various disease-related pathways. 3-Amino-1,8-dimethyl-1,2,3,4-tetrahydroquinolin-4-ol has been identified as a compound with potential therapeutic relevance due to its ability to interact with specific biological targets. Preliminary studies have suggested that this molecule may exhibit inhibitory activity against certain enzymes and receptors involved in inflammatory responses and cancer progression.

One of the most compelling aspects of this compound is its structural versatility. The tetrahydroquinoline core can be modified in multiple ways to optimize its pharmacokinetic properties and enhance its binding affinity to biological targets. For instance, functionalization of the amino group or introduction of additional substituents can fine-tune the molecule's solubility, metabolic stability, and target specificity. Such modifications are crucial for advancing a compound from an initial hit to a viable drug candidate.

The synthesis of 3-Amino-1,8-dimethyl-1,2,3,4-tetrahydroquinolin-4-ol presents an interesting challenge due to the complexity of the tetrahydroquinoline ring system. However, advances in synthetic methodologies have made it possible to access this compound with increasing efficiency and purity. Modern techniques such as transition-metal-catalyzed reactions and asymmetric synthesis have enabled researchers to construct the desired scaffold with high precision.

Recent studies have highlighted the potential of tetrahydroquinoline derivatives as scaffolds for developing novel therapeutics. For example, compounds structurally related to 3-Amino-1,8-dimethyl-1,2,3,4-tetrahydroquinolin-4-ol have shown promise in preclinical models of neurological disorders and metabolic diseases. The ability of these molecules to cross the blood-brain barrier and interact with central nervous system targets makes them particularly attractive for treating conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacological profile of 3-Amino-1,8-dimethyl-1,2,3,4-tetrahydroquinolin-4-ol is still under investigation, but initial findings suggest that it may possess multiple mechanisms of action. The compound's interaction with biological targets could lead to effects on pathways involved in cell proliferation, apoptosis, and inflammation. These pathways are often dysregulated in diseases such as cancer and autoimmune disorders.

In conclusion,3-Amino-1,8-dimethyl-1,2,3,4-tetrahydroquinolin-4-ol (CAS No. 1528079-23-3) represents a fascinating molecule with significant potential in pharmaceutical research. Its unique structural features and preliminary biological activity make it a valuable tool for exploring new therapeutic strategies. As research continues to uncover more about its properties and applications,this compound is likely to play an important role in the development of next-generation drugs targeting various human diseases.